Cas no 27262-40-4 ((2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide)

• Product Name: (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide
• CAS No: 27262-40-4
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD09038786
• CID: 53111
• PubChem ID: 253659851
• Update Time: 2025-06-19

(2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (S)-N-(2,6-Dimethylphenyl)-2-piperidinecarboxamide
• (S)-N-(2',6'-dimethylphenl)-2-Piperidine carboxamide
• 2',6'-Pipecoloxylidide
• L-Pipecolic acid 2,6-xylidide
• (S)-(+)-pipecolinoxylidide
• (S)-N-(2,6-Dimethylphenyl)piperidine-2-carboxamide
• (2S)-N-(2,6-Dimethylphenyl)-2-piperidinecarboxamide
• (2S)-N-(2,6-Dimethylphenyl)-2-piperidinecarboxamide)
• (S)- N-(2,6-Dimethylphenl)-2-Piperidine Carboxamide
• (S)-N-(2',6'-dimethylphenyl)-piperidine-2- carboxylic amide
• (S)-N-(2,6-dimethylphenyl)-piperidine-2- carboxylic amide
• L-PIPECOLIC ACID-2,6-XYLIDIDE
• N-Despropyl Ropivacaine
• (+)-2',6'-pipecoloxylidide
• (2S)-(2,6-dimethyl phenyl) piperidine-2-carboxamide
• (S)-(+)-Pipecol
• (S)-2',6'-pipecoloxylidide
• (S)-N-(2',6'-DIMETHYLPHENYL)-2-PIPERIDINE CARBOXAMIDE
• (S)-pipecoloxylidide
• (S)-piperidine-2-carboxylic acid 2,6-dimethylphenyl amide
• N-DesMethyl (S)-Mepivacaine
• 2-Piperidinecarboxamide, N-(2,6-dimethylphenyl)-, (2S)-
• 2',6'-Pipecoloxylidide, (+)-
• 4A8HC6M4AL
• (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide
• Desbutylbupivacaine, (+)-
• De
• DTXSID10181713
• Demethylmepivacaine, (+)-
• 27262-40-4
• NS00116486
• BCP22660
• AKOS015919828
• Q27149622
• (S)-N-(2',6'-Dimethylphenyl)piperidine-2-carboxylic amide
• CHEBI:80578
• ROPIVACAINE HYDROCHLORIDE MONOHYDRATE IMPURITY B [EP IMPURITY]
• DS-0592
• UNII-4A8HC6M4AL
• Q-100343
• D4347
• (S)-N-(2 inverted exclamation marka,6 inverted exclamation marka-dimethylphenl)-2-Piperidine Carboxamide
• CS-W003585
• SCHEMBL2616379
• FS-2874
• AC-2122
• AKOS030228178
• MFCD09038786
• AM62797

• MDL： MFCD09038786
• Inchi： 1S/C14H20N2O/c1-10-6-5-7-11(2)13(10)16-14(17)12-8-3-4-9-15-12/h5-7,12,15H,3-4,8-9H2,1-2H3,(H,16,17)/t12-/m0/s1
• InChI Key： SILRCGDPZGQJOQ-LBPRGKRZSA-N
• SMILES： O=C([C@@H]1CCCCN1)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 232.15800
• Monoisotopic Mass: 232.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.3

Experimental Properties

• Color/Form: Powder
• Density: 1.087
• Melting Point: 129.0 to 133.0 deg-C
• Boiling Point: 392.3°C at 760 mmHg
• Flash Point: 149 ºC
• Refractive Index: 1.567
• PSA: 41.13000
• LogP: 2.78580
• Specific Rotation: +47.0 to +51.0° (c=1, 1N HCl)

(2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide

Introduction to (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide (CAS No. 27262-40-4)

Compound (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide, identified by its Chemical Abstracts Service number CAS No. 27262-40-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly its chiral center and aromatic substituents, contribute to its unique pharmacological properties.

The synthesis and characterization of (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide have been extensively studied due to its potential therapeutic applications. The stereochemistry of the piperidine ring plays a crucial role in determining its biological efficacy, and the (2S) configuration is particularly of interest in medicinal chemistry. This enantiomer exhibits specific interactions with biological targets, making it a valuable scaffold for drug design.

In recent years, there has been growing interest in the development of novel psychoactive substances that modulate central nervous system (CNS) activity. Piperidine derivatives have shown promise in this area, with several compounds entering clinical trials for conditions such as depression, anxiety, and neurodegenerative diseases. The compound (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide has been investigated for its potential as a precursor in the synthesis of more complex pharmacophores.

The aromatic ring system in (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide contributes to its binding affinity and selectivity towards various receptors. The presence of dimethyl groups at the 2 and 6 positions enhances the lipophilicity of the molecule, which is often beneficial for crossing the blood-brain barrier. This property makes it an attractive candidate for developing drugs that require central nervous system penetration.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for this class of compounds. These techniques have been utilized to identify potential lead candidates for further optimization. The structural features of (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide have been modeled against various biological targets, including serotonin receptors and sigma-1 receptors, which are implicated in mood regulation and neuroprotection.

The pharmacokinetic properties of (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide have also been thoroughly evaluated. Studies have shown that this compound exhibits favorable metabolic stability and moderate oral bioavailability. These characteristics are essential for ensuring that the drug reaches therapeutic levels in the body and remains active for an adequate duration. Additionally, the compound has demonstrated low toxicity profiles in preclinical studies, which is a critical factor in drug development.

One of the most exciting aspects of (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide is its potential as a tool compound for research purposes. Its well-defined structure and known stereochemistry make it an ideal candidate for use in mechanistic studies and enzyme inhibition assays. Researchers have utilized this compound to explore the interactions between piperidine derivatives and various enzymes involved in neurotransmitter synthesis and degradation.

The future prospects for (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide are promising, with ongoing research aimed at expanding its therapeutic applications. Novel synthetic routes have been developed to improve yield and purity, making it more accessible for industrial-scale production. Furthermore, interdisciplinary approaches combining organic chemistry, biochemistry, and pharmacology are being employed to uncover new insights into its biological activity.

In conclusion, (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide is a versatile and intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacological properties make it a valuable asset in the quest for new treatments for CNS disorders. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.